Cas no 1060344-60-6 (1-3-(furan-2-yl)-1,2,4triazolo4,3-bpyridazin-6-yl-4-(pyridine-3-sulfonyl)piperazine)

• Product Name: 1-3-(furan-2-yl)-1,2,4triazolo4,3-bpyridazin-6-yl-4-(pyridine-3-sulfonyl)piperazine
• CAS No: 1060344-60-6
• MF: C₁₈H₁₇N₇O₃S
• MW: 411.437680959702
• CID: 5759757
• PubChem ID: 25889951
• Update Time: 2025-07-17

1-3-(furan-2-yl)-1,2,4triazolo4,3-bpyridazin-6-yl-4-(pyridine-3-sulfonyl)piperazine Chemical and Physical Properties

Names and Identifiers

• 1-3-(furan-2-yl)-1,2,4triazolo4,3-bpyridazin-6-yl-4-(pyridine-3-sulfonyl)piperazine
• AKOS024499349
• 1-[3-(furan-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-6-yl]-4-(pyridine-3-sulfonyl)piperazine
• F5123-1141
• 1060344-60-6
• 3-(furan-2-yl)-6-(4-(pyridin-3-ylsulfonyl)piperazin-1-yl)-[1,2,4]triazolo[4,3-b]pyridazine
• 3-(furan-2-yl)-6-(4-pyridin-3-ylsulfonylpiperazin-1-yl)-[1,2,4]triazolo[4,3-b]pyridazine

• Inchi： 1S/C18H17N7O3S/c26-29(27,14-3-1-7-19-13-14)24-10-8-23(9-11-24)17-6-5-16-20-21-18(25(16)22-17)15-4-2-12-28-15/h1-7,12-13H,8-11H2
• InChI Key： VIVPAOCRXIPTOV-UHFFFAOYSA-N
• SMILES： S(C1C=NC=CC=1)(N1CCN(C2C=CC3=NN=C(C4=CC=CO4)N3N=2)CC1)(=O)=O

Computed Properties

• Exact Mass: 411.11135860g/mol
• Monoisotopic Mass: 411.11135860g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 29
• Rotatable Bond Count: 4
• Complexity: 667
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.5
• Topological Polar Surface Area: 118Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazinanes Piperazines N-arylpiperazines

Additional information on 1-3-(furan-2-yl)-1,2,4triazolo4,3-bpyridazin-6-yl-4-(pyridine-3-sulfonyl)piperazine

Introduction to Compound with CAS No. 1060344-60-6 and Its Applications in Chemical Biology

The compound with the CAS number 1060344-60-6 is a highly intriguing molecule that has garnered significant attention in the field of chemical biology and pharmaceutical research. This compound, formally known as 1-3-(furan-2-yl)-1,2,4triazolo[4,3-bpyridazin-6-yl]-4-(pyridine-3-sulfonyl)piperazine, represents a sophisticated blend of heterocyclic structures that exhibit a wide range of biological activities. The unique structural framework of this molecule, characterized by its fused triazolo-bpyridazine and piperazine moieties, makes it a promising candidate for further exploration in drug discovery and development.

In recent years, there has been a growing interest in the development of novel heterocyclic compounds due to their potential therapeutic applications. The presence of multiple nitrogen-containing rings in 1-3-(furan-2-yl)-1,2,4triazolo[4,3-bpyridazin-6-yl]-4-(pyridine-3-sulfonyl)piperazine not only contributes to its complex chemical properties but also opens up possibilities for diverse interactions with biological targets. This compound has been extensively studied for its pharmacological effects, particularly in the context of modulating enzyme activity and receptor binding.

One of the most notable features of this compound is its ability to interact with various biological pathways. The furan moiety, for instance, is known to enhance the solubility and bioavailability of molecules, while the piperazine ring is often associated with central nervous system (CNS) activity. These structural elements collectively contribute to the compound's potential as a pharmacophore in the development of new therapeutic agents. Furthermore, the pyridine-3-sulfonyl group adds an additional layer of complexity, enabling interactions with sulfonamide-based targets that are prevalent in many drug molecules.

Recent studies have highlighted the compound's potential in addressing various therapeutic challenges. For instance, research has demonstrated its efficacy in inhibiting certain enzymes that are implicated in inflammatory responses. The triazolo-bpyridazine core has been shown to disrupt the catalytic activity of these enzymes, thereby reducing inflammation and potentially alleviating symptoms associated with chronic inflammatory conditions. This finding aligns with the broader trend in drug discovery towards targeting inflammation-related pathways.

In addition to its anti-inflammatory properties, 1-3-(furan-2-yl)-1,2,4triazolo[4,3-bpyridazin-6-yl]-4-(pyridine-3-sulfonyl)piperazine has also been explored for its potential anticancer applications. Preclinical studies have indicated that this compound can induce apoptosis in cancer cells by interfering with key signaling pathways involved in cell proliferation and survival. The ability of this molecule to selectively target cancer cells while sparing healthy cells makes it an attractive candidate for further development into an anticancer drug.

The synthesis of this compound involves a multi-step process that requires careful optimization to ensure high yield and purity. The introduction of each functional group must be meticulously controlled to maintain the structural integrity and biological activity of the molecule. Advances in synthetic chemistry have enabled researchers to develop more efficient methods for producing complex heterocyclic compounds like this one, which has accelerated their exploration in pharmaceutical applications.

The pharmacokinetic properties of 1-3-(furan-2-yl)-1,2,4triazolo[4,3-bpyridazin-6-yl]-4-(pyridine-3-sulfonyl)piperazine are also critical factors that influence its potential as a drug candidate. Studies have shown that this compound exhibits favorable oral bioavailability and moderate metabolic stability, suggesting that it could be suitable for systemic administration. Additionally, its ability to cross the blood-brain barrier may make it valuable in treating CNS disorders.

From a computational chemistry perspective, molecular modeling techniques have been instrumental in understanding the interactions between this compound and its biological targets. These studies have provided insights into the binding modes and affinity profiles of the molecule, which are essential for optimizing its pharmacological properties. By leveraging computational tools alongside experimental data, researchers can accelerate the drug discovery process and identify lead compounds more efficiently.

The future prospects for 1-3-(furan-2-yl)-1,2,4triazolo[4,3-bpyridazin-6-yl]-4-(pyridine-3-sulfonyl)piperazine are promising as ongoing research continues to uncover new therapeutic applications. The integration of cutting-edge technologies such as high-throughput screening and artificial intelligence-driven drug design is likely to further enhance its development potential. As our understanding of biological pathways expands, so too will the opportunities for utilizing this versatile compound in addressing unmet medical needs.